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These application notes provide a comprehensive overview and detailed surgical protocol for
the use of Algisorb, a calcium sulfate-based bone graft material, in maxillary sinus lift
augmentation. The information is intended to guide research and development efforts related to
bone regeneration and dental implantology.

Introduction to Algisorb in Maxillary Sinus
Augmentation

The maxillary sinus lift, or sinus augmentation, is a surgical procedure designed to increase the
amount of bone in the posterior maxilla (upper jaw) to support the placement of dental
implants.[1] This is often necessary when bone loss has occurred due to tooth extraction or
periodontal disease, resulting in insufficient bone height for implant stability.[1]

Algisorb, a biocompatible and resorbable bone graft substitute, is utilized in these procedures
to act as a scaffold for new bone formation.[2] Composed primarily of calcium sulfate, Algisorb
provides an osteoconductive matrix that facilitates the migration and proliferation of bone-
forming cells.[3] Its predictable resorption rate allows for gradual replacement by new, vital
bone.[2] Clinical studies have demonstrated the efficacy of calcium sulfate in sinus
augmentation, showing significant gains in bone height and high implant survival rates.[4][5]

Quantitative Data Summary
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The following tables summarize key quantitative data from clinical and preclinical studies on the
use of calcium sulfate in maxillary sinus lift procedures.

Table 1: Histomorphometric Analysis of Bone Regeneration with Calcium Sulfate Grafts

Study Parameter 3 Months 4 Months 6 Months
Newly Formed Bone

19%[3][5] 21.2%[2] 37% - 38%][5]
(%)
Residual Graft

. 27%[3][5] 8.8%[2] 9% - 13%[5]

Material (%)
Marrow/Connective

Not Reported Not Reported 45%][5]

Tissue (%)

Table 2: Radiographic Bone Gain and Implant Survival Rates

Metric Value Source(s)
Mean Vertical Bone Gain 8.21+£1.73mm [4]
Implant Survival Rate (1-Year) 97.5% - 98.5% [2][5]

Graft Shrinkage (Radiographic,

26.5% [2]
4 Months)

Experimental Protocols
Preparation of Algisorb Graft Material

Objective: To prepare Algisorb for implantation with the appropriate consistency for handling
and placement.

Materials:
 Sterile vial of Algisorb granules

 Sterile saline solution or patient's blood
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 Sterile dappen dish or mixing bowl

o Sterile spatula

Protocol:

Aseptically dispense the required amount of Algisorb granules into a sterile dappen dish.

Incrementally add sterile saline solution or the patient's own blood to the granules.

Mix thoroughly with a sterile spatula until a consistent, moldable, putty-like consistency is
achieved. The material should be cohesive and easy to handle, not overly dry or saturated.

The prepared Algisorb graft is now ready for placement.

Surgical Protocol: Lateral Window Maxillary Sinus Lift
with Algisorb

Objective: To surgically elevate the maxillary sinus membrane and place the Algisorb graft to
increase the vertical bone height.

Materials:

Standard sinus lift surgical kit

Prepared Algisorb graft material

Resorbable collagen membrane (optional)

Suturing materials

Protocol:

¢ Anesthesia and Incision: Administer local anesthesia. Create a full-thickness mucoperiosteal
flap on the lateral aspect of the posterior maxilla to expose the underlying bone.

o Osteotomy (Lateral Window Creation): Using a round bur or piezoelectric instrument,
carefully create a bony window in the lateral wall of the maxillary sinus. The window should
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be of sufficient size to allow for visualization and instrumentation.

e Sinus Membrane Elevation: Gently elevate the Schneiderian membrane from the floor of the
maxillary sinus using specialized sinus lift elevators. Extreme care must be taken to avoid
perforation of the membrane.

o Algisorb Graft Placement: Introduce the prepared Algisorb graft material into the newly
created space beneath the elevated sinus membrane. Pack the material carefully to ensure
a void-free fill and adequate elevation.

 Membrane Placement (Optional): A resorbable collagen membrane may be placed over the
lateral window to contain the graft material and guide tissue regeneration.

e Wound Closure: Reposition the mucoperiosteal flap and secure it with sutures.

o Postoperative Care: Provide the patient with standard postoperative instructions, including
analgesics, antibiotics (if indicated), and oral hygiene guidelines. Advise the patient to avoid
activities that could create pressure changes in the sinus, such as blowing their nose
forcefully or using a straw.[6]

Visualizations
Surgical Workflow Diagram

Pre-Operative Surgical Procedure Post-Operative
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Caption: Maxillary Sinus Lift Workflow with Algisorb.

Biological Signaling Pathway of Osteoconduction

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1171746?utm_src=pdf-body
https://www.benchchem.com/product/b1171746?utm_src=pdf-body
https://www.mdpi.com/2304-6767/9/6/65
https://www.benchchem.com/product/b1171746?utm_src=pdf-body-img
https://www.benchchem.com/product/b1171746?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Graft Site

Algisorb (Calcium Sulfate)
Scaffold

Recruitment & Adhesion

Cellular Response

Mesenchymal Stem Cells
(from surrounding bone)

ifferentiation
New Bone [Formation

Osteoblast Differentiation
& Proliferation

Support

Vascular Ingrowth

Synthesis

Deposition of
New Bone Matrix

Bone Remodeling &

Graft Resorption

Click to download full resolution via product page

Caption: Osteoconductive Mechanism of Algisorb.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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